Cas no 2229531-03-5 (4-(2-bromopropyl)-5-chloro-2-methoxypyridine)

• Product Name: 4-(2-bromopropyl)-5-chloro-2-methoxypyridine
• CAS No: 2229531-03-5
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6508845
• PubChem ID: 165679673
• Update Time: 2025-08-02

4-(2-bromopropyl)-5-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)-5-chloro-2-methoxypyridine
• EN300-1927616
• 2229531-03-5

• Inchi： 1S/C9H11BrClNO/c1-6(10)3-7-4-9(13-2)12-5-8(7)11/h4-6H,3H2,1-2H3
• InChI Key： OVVJHZLXMISBGL-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=CN=C(C=1)OC)Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1Ų

Additional information on 4-(2-bromopropyl)-5-chloro-2-methoxypyridine

4-(2-Bromopropyl)-5-Chloro-2-Methoxypyridine: A Comprehensive Overview

The compound 4-(2-bromopropyl)-5-chloro-2-methoxypyridine (CAS No: 2229531-03-5) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This pyridine derivative has garnered attention due to its unique structural features and potential applications in various chemical industries. The molecule consists of a pyridine ring substituted with a bromopropyl group at position 4, a chlorine atom at position 5, and a methoxy group at position 2. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of electron-withdrawing groups like chlorine and methoxy, along with the bromopropyl substituent, makes this compound highly versatile. For instance, the bromopropyl group can act as a leaving group in substitution reactions, enabling the formation of diverse pyridine derivatives with tailored functionalities.

One of the most notable applications of 4-(2-bromopropyl)-5-chloro-2-methoxypyridine is in the synthesis of bioactive compounds. Researchers have explored its use as an intermediate in the construction of complex molecules with potential pharmacological activities. For example, studies have shown that this compound can be employed in the synthesis of anti-inflammatory agents and antimicrobial compounds, leveraging its unique reactivity and structural flexibility.

In addition to its role in drug development, this compound has also found applications in material science. The pyridine ring's aromaticity and the substituents' electronic effects make it suitable for use in the synthesis of advanced materials such as conductive polymers and coordination polymers. Recent advancements in polymer chemistry have demonstrated how such pyridine derivatives can enhance the electronic properties of materials, paving the way for their use in electronic devices.

The synthesis of 4-(2-bromopropyl)-5-chloro-2-methoxypyridine typically involves multi-step reactions, often starting from pyridine or its derivatives. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have significantly improved the efficiency of this compound's production.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of pyridine derivatives is crucial for their safe handling and application. Recent research has focused on evaluating the environmental impact of such compounds, particularly their biodegradability and potential ecotoxicological effects. These studies aim to ensure that compounds like 4-(2-bromopropyl)-5-chloro-2-methoxypyridine are used responsibly within industrial settings.

In conclusion, 4-(2-bromopropyl)-5-chloro-2-methoxypyridine stands as a prime example of how tailored chemical structures can drive innovation across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, drug discovery, and material science. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly remain a focal point in chemical research for years to come.